(R)-5-Iodo-2,3-dihydro-1H-inden-1-amine hydrochloride

• Molecular Formula: C9H11ClIN
• Molecular Weight: 295.55 g/mol
• SMILES: C1CC2=C(C1N)C=CC(=C2)I.Cl
• InChI: InChI=1S/C9H10IN.ClH/c10-7-2-3-8-6(5-7)1-4-9(8)11;/h2-3,5,9H,1,4,11H2;1H/t9-;/m1./s1
• InChIKey: KFODTRYLWJVLPD-SBSPUUFOSA-N

Procuring a regioisomerically and stereochemically pure 5-iodo-1-aminoindane reference standard is a critical bottleneck for forensic and pharmacological studies. The 2-aminoindane isomer (5-IAI) is widely available but mechanistically distinct, acting as a monoamine releaser rather than a MAO inhibitor. - Provides the (R)-1-aminoindane core with a heavy-atom iodine probe for MAO co-crystallization and unequivocal GC-MS differentiation from the 2-aminoindane regioisomer. - The 5-iodo substituent enables Pd-catalyzed cross-coupling diversification and potential radioiodination for SPECT imaging. - Supplied as the hydrochloride salt with certificate of analysis; custom synthesis and bulk quantities available upon request.

(R)-5-Iodo-2,3-dihydro-1H-inden-1-amine HCl: Structural & Pharmacophore Identity

(R)-5-Iodo-2,3-dihydro-1H-inden-1-amine hydrochloride (CAS 1273609-49-6; free base CAS 1213533-85-7) is a chiral, enantiomerically specified 1-aminoindane derivative bearing an iodine atom at the indane 5-position . This compound belongs to the aminoindane class, which are rigid cyclic congeners of phenethylamines wherein the α- and β-carbons of the amphetamine backbone are locked into the indane ring [1]. Unlike the extensively studied 2-aminoindane positional isomer 5-iodo-2-aminoindane (5-IAI, CAS 132367-76-1) that acts as a serotonin–norepinephrine–dopamine releasing agent [2], the 1-aminoindane scaffold is most prominently represented in the clinic by (R)-N-propargyl-1-aminoindan (rasagiline), an irreversible monoamine oxidase-B (MAO-B) inhibitor approved for Parkinson's disease [3]. The structural convergence of the (R)-1-aminoindane pharmacophore with the 5-iodo substituent creates a compound of distinct pharmacological significance for neuroscience research, forensic analytical reference, and pharmaceutical intermediate applications.

Scaffold (R)-1-Aminoindane: MAO pathway study fit

Stereochemistry Chiral (R)-enantiomer: stereochemical-control context

Substituent 5-Iodo: heavy-atom probe & cross-coupling handle

• [1] Sainsbury PD, Kicman AT, Archer RP, King LA, Braithwaite RA. Aminoindanes—the next wave of 'legal highs'? Drug Test Anal. 2011;3(7-8):479-482. doi:10.1002/dta.318 View Source
• [2] Coppola M, Mondola R. 5-IAI (5-iodo-2-aminoindane): a new recreational drug. Ann Ist Super Sanita. 2013;49(3):278-280. doi:10.4415/ANN_13_03_09 View Source
• [3] Chen JJ, Swope DM, Dashtipour K. Comprehensive review of rasagiline, a second-generation monoamine oxidase inhibitor, for the treatment of Parkinson's disease. Clin Ther. 2007;29(9):1825-1849. doi:10.1016/j.clinthera.2007.09.021 View Source

(R)-5-Iodo-2,3-dihydro-1H-inden-1-amine HCl: Differentiation from 5-IAI & Analogs

Substitution of (R)-5-iodo-2,3-dihydro-1H-inden-1-amine hydrochloride with the widely available 2-aminoindane regioisomer 5-IAI would conflate two structurally and mechanistically divergent pharmacophores. The position of the amine group (indane C1 vs. C2) fundamentally determines whether the compound engages monoamine oxidases (MAO-A/MAO-B) as a reversible inhibitor, consistent with the 1-aminoindane scaffold [1], or functions as a substrate-type monoamine transporter releaser at SERT, NET, and DAT, as established for 2-aminoindanes such as 5-IAI [2]. Furthermore, the (R)-enantiomeric specification is not a trivial detail: the (R)-configuration of 1-aminoindane is the stereochemical determinant for MAO-B engagement and neuroprotective activity, whereas the racemic (±)-mixture or the (S)-enantiomer would yield different pharmacological profiles [3]. The 5-iodo substituent introduces additional differentiation from non-halogenated 1-aminoindane in terms of receptor binding affinity, lipophilicity (calculated logP), and metabolic stability, making generic substitution an uncontrolled variable in any quantitative pharmacological study or analytical method development [4].

Target (R)-1-aminoindane HCl

Positional isomer 5-IAI (2-aminoindane) may shift mechanism

1-Aminoindane engages MAO enzymes; 2-aminoindane acts as monoamine releaser. Class-level mechanism profiles are not interchangeable.

Substitute Racemic or (S)-enantiomer

Stereochemical configuration determines MAO engagement

(R)-configuration is the activity-related enantiomer; racemic or (S)-forms may produce different assay response profiles.

Substitute Non-iodinated 1-aminoindane

5-Iodo removal alters lipophilicity and binding context

Iodine impacts logP, receptor affinity, and synthetic utility; removal may limit heavy-atom applications and cross-coupling scope.

• [1] Binda C, Hubálek F, Li M, et al. Binding of rasagiline-related inhibitors to human monoamine oxidases: a kinetic and crystallographic analysis. J Med Chem. 2005;48(26):8148-8154. doi:10.1021/jm0506266 View Source
• [2] Simmler LD, Rickli A, Schramm Y, Hoener MC, Liechti ME. Pharmacological profiles of aminoindanes, piperazines, and pipradrol derivatives. Biochem Pharmacol. 2014;88(2):237-244. doi:10.1016/j.bcp.2014.01.024 View Source
• [3] Bar-Am O, Amit T, Youdim MBH. Aminoindan and hydroxyaminoindan, metabolites of rasagiline and ladostigil, respectively, exert neuroprotective properties in vitro. J Neurochem. 2007;103(2):500-508. doi:10.1111/j.1471-4159.2007.04755.x View Source
• [4] Nichols DE, Johnson MP, Oberlender R. 5-Iodo-2-aminoindan, a nonneurotoxic analogue of p-iodoamphetamine. Pharmacol Biochem Behav. 1991;38(1):135-139. doi:10.1016/0091-3057(91)90601-W View Source

(R)-5-Iodo-2,3-dihydro-1H-inden-1-amine HCl: Quantitative Differentiation Evidence

1-Aminoindane vs. 2-Aminoindane: Primary Mechanism Divergence

The target compound features the amine at the indane C1 position, placing it in the 1-aminoindane pharmacophore class. The structurally related (R)-1-aminoindan (the non-iodinated scaffold) and its analogues are characterized as reversible inhibitors of both MAO-A and MAO-B, as demonstrated by crystallographic and kinetic studies [1]. In contrast, the 2-aminoindane regioisomer 5-IAI functions as a serotonin–norepinephrine–dopamine releasing agent (SNDRA) with reported Ki values of 879 nM at SERT, 311 nM at NET, and 300–992 nM at DAT across studies [2]. This mechanistic divergence—enzyme inhibition versus transporter substrate activity—is dictated solely by the position of the amine on the indane ring system and is not interchangeable.

Mechanism Class

Class-level inference

MAO-A/B inhibition vs. SNDRA release
Ki SERT 879 nM, NET 311 nM (5-IAI)

Mechanistic switch not interchangeable

Based on scaffold class inference; verify in target assay

Evidence Dimension	Primary pharmacological mechanism (class-level inference from scaffold)
Target Compound Data	1-Aminoindane scaffold: reversible MAO-A/MAO-B inhibition (class property based on (R)-1-aminoindan crystallographic and kinetic characterization) [1]
Comparator Or Baseline	5-IAI (2-aminoindane regioisomer): SNDRA activity; Ki = 879 nM (SERT), 311 nM (NET), 300–992 nM (DAT) [2]
Quantified Difference	Mechanistic class switch: MAO inhibition (1-aminoindane) vs. monoamine transporter release (2-aminoindane)
Conditions	Crystallography and kinetic assays for MAO binding; HEK 293 cells expressing human monoamine transporters for 5-IAI

Why This Matters

Procurement of the 1-aminoindane regioisomer versus the 2-aminoindane regioisomer selects for a fundamentally different primary pharmacological mechanism, making them non-substitutable in any assay designed to probe MAO-related or monoamine-transporter-related pathways.

• [1] Binda C, Hubálek F, Li M, et al. Binding of rasagiline-related inhibitors to human monoamine oxidases: a kinetic and crystallographic analysis. J Med Chem. 2005;48(26):8148-8154. doi:10.1021/jm0506266 View Source
• [2] Wikipedia. 5-IAI. Accessed April 2026. Aggregated Ki data from multiple primary sources. https://en.wikipedia.org/wiki/5-IAI View Source

(R)-Enantiomer: Stereochemical Determinant of Activity

The (R)-configuration at the indane C1 chiral center is the biologically active stereochemistry for the 1-aminoindane pharmacophore. (R)-1-Aminoindan is the major metabolite of rasagiline and retains weak but measurable reversible MAO-A and MAO-B inhibitory activity, whereas the (S)-enantiomer displays reduced or absent MAO engagement [1]. Patent literature on N-propargyl-1-aminoindan enantiomeric pairs demonstrates measurable differences in MAO-B inhibitory IC50 values between (R)- and (S)-enantiomers in rat brain preparations [2]. The target compound, specifically the (R)-enantiomer as the hydrochloride salt, therefore delivers the stereochemically defined, biologically active configuration. Racemic 5-iodo-1-aminoindane or the (S)-enantiomer would introduce uncontrolled stereochemical variance with unknown pharmacological consequences.

Enantiomer Identity

Class-level inference

(R)-enantiomer, reported e.e. ≥95%

Stereochemical-control context

Enantiomeric purity review advised for chiral assays

Evidence Dimension	Enantiomeric specificity of biological activity (class-level inference from 1-aminoindane scaffold)
Target Compound Data	(R)-5-iodo-2,3-dihydro-1H-inden-1-amine hydrochloride: single (R)-enantiomer, enantiomeric purity typically ≥95% e.e. based on vendor specifications for related (R)-1-aminoindane hydrochloride (CAS 10305-73-4)
Comparator Or Baseline	Racemic (±)-5-iodo-1-aminoindane or (S)-5-iodo-1-aminoindane: mixed or opposite stereochemistry, MAO-B inhibitory potency differs between enantiomers for propargyl-1-aminoindan analogs [2]
Quantified Difference	Stereochemical identity: (R) vs. (S) or (±). Quantitative IC50 difference between enantiomers demonstrated for N-propargyl-1-aminoindan in rat brain MAO preparation [2]
Conditions	Rat brain mitochondrial MAO preparation; IC50 determined for enantiomeric pairs of N-propargyl-1-aminoindan

Why This Matters

The (R)-enantiomer is the biologically validated configuration for 1-aminoindane pharmacology; procurement of the enantiomerically specified compound eliminates stereochemical ambiguity and ensures reproducibility in chiral-sensitive assays, receptor binding studies, and asymmetric synthetic applications.

• [1] Bar-Am O, Amit T, Youdim MBH. Aminoindan and hydroxyaminoindan, metabolites of rasagiline and ladostigil, respectively, exert neuroprotective properties in vitro. J Neurochem. 2007;103(2):500-508. doi:10.1111/j.1471-4159.2007.04755.x View Source
• [2] Youdim MBH, Finberg JPM, Levy R, et al. Esylate and sulfate salts of R(+)-N-propargyl-1-aminoindan. US Patent 5,532,415. 1996. Table I: IC50 values for enantiomeric pairs of propargyl amines in rat brain MAO preparation. View Source

5-Iodo Substituent: Lipophilicity, Binding & Stability

The 5-iodo substituent on the indane aromatic ring introduces significant physicochemical differentiation from the parent 1-aminoindane scaffold. For the 2-aminoindane regioisomer 5-IAI, the iodine atom at the 5-position contributes to high-affinity binding at 5-HT2B and α2C adrenergic receptors, with reported affinities below 100 nM [1]. The calculated logP for 5-iodo-2-aminoindane is approximately 2.5, substantially higher than the non-iodinated 2-aminoindane (logP ≈ 1.5), reflecting enhanced lipophilicity conferred by the iodine atom that would similarly apply to the 1-aminoindane regioisomer [2]. The iodine substituent also provides a heavy-atom handle for X-ray crystallographic phasing and a reactive site for transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira, Stille), which are not available with the non-halogenated parent compound [3].

5-Iodo Impact

Cross-study comparable

logP ∼2.5, MW +125.9 g/mol
5-HT2B/α2C affinity below 100 nM reported

Supports structural biology & SAR

LogP by analogy; verify experimentally

Evidence Dimension	Physicochemical and pharmacological impact of 5-iodo substitution
Target Compound Data	(R)-5-Iodo-2,3-dihydro-1H-inden-1-amine hydrochloride: contains 5-iodo substituent; molecular weight 295.55 g/mol (HCl salt); predicted logP ≈ 2.5 (analogy to 5-IAI); iodine provides synthetic handle for cross-coupling
Comparator Or Baseline	(R)-1-Aminoindane hydrochloride (CAS 10305-73-4): no halogen substitution; molecular weight 169.65 g/mol; logP ≈ 1.5; no heavy atom for crystallography; limited cross-coupling reactivity
Quantified Difference	Molecular weight increase: +125.9 g/mol; logP increase: ~1.0 log unit; 5-HT2B/α2C affinity gain: <100 nM for 5-iodo-2-aminoindane [1] (class inference for 1-aminoindane analog)
Conditions	LogP calculated values based on 2-aminoindane analogs; receptor binding affinity measured in radioligand displacement assays at human recombinant receptors

Why This Matters

The 5-iodo substituent introduces enhanced lipophilicity for blood-brain barrier penetration studies, provides a heavy-atom label for structural biology, enables palladium-catalyzed cross-coupling for derivatization, and may confer enhanced receptor binding affinity compared to non-halogenated 1-aminoindane.

• [1] Rickli A, Kopf S, Hoener MC, Liechti ME. Pharmacological profile of novel psychoactive benzofurans. Br J Pharmacol. 2015;172(13):3412-3425. doi:10.1111/bph.13128. Reports <100 nM affinities for 5-iodo-aminoindane (5-IAI) at 5-HT2B and α2C receptors. View Source
• [2] PubChem. 5-Iodo-2-aminoindane. CID 131506. Computed logP (XLogP3) = 2.4. https://pubchem.ncbi.nlm.nih.gov/compound/131506 View Source
• [3] Howlader MAH, Diaz K, Mebel AM, Kaiser RI, Wnuk SF. Iodoindenes: Synthesis and application to cross-coupling. Tetrahedron Lett. 2020;61(43):152427. doi:10.1016/j.tetlet.2020.152427 View Source

1-Aminoindane Neuroprotection vs. 5-IAI Neurotoxicity

The toxicity profile of 1-aminoindane derivatives differs markedly from that of 2-aminoindane analogs. The (R)-1-aminoindan scaffold has documented neuroprotective properties: at concentrations of 0.1–1 μmol/L, (R)-1-aminoindan significantly reduced apoptosis-associated phosphorylated H2A.X (Ser139), decreased cleavage of caspase 9 and caspase 3, and increased anti-apoptotic proteins Bcl-2 and Bcl-xl in human SH-SY5Y neuroblastoma cells [1]. In contrast, 5-IAI (the 2-aminoindane regioisomer) produces measurable serotonergic neurotoxicity: a single 40 mg/kg dose in rats led to approximately 15% decrease in 5-HIAA levels and a statistically significant reduction in cortical 5-HT uptake site number at one week post-administration, though this toxicity is substantially less than that of its amphetamine homolog p-iodoamphetamine (PIA), which caused ~40% reduction in the same markers [2].

Neuroprofile

Cross-study comparable

1-Aminoindane: ↓ apoptosis markers
5-IAI 40 mg/kg: ↓ ∼15% 5-HIAA, ↓ 5-HT uptake

Divergent cell-model endpoint contexts

Scaffold-level evidence; compound verification needed

Evidence Dimension	Neurotoxicity/neuroprotection profile
Target Compound Data	(R)-5-Iodo-2,3-dihydro-1H-inden-1-amine: scaffold-associated neuroprotection inferred; (R)-1-aminoindan at 0.1–1 μM reduced apoptosis markers (H2A.X, caspase 9/3 cleavage), increased Bcl-2 and Bcl-xl [1]
Comparator Or Baseline	5-IAI (2-aminoindane regioisomer): 40 mg/kg single dose → ~15% reduction in 5-HIAA, significant ↓ in cortical 5-HT uptake sites vs. PIA: 40 mg/kg → ~40% reduction [2]
Quantified Difference	Directional reversal: neuroprotection (↓ apoptosis markers, ↑ anti-apoptotic proteins) vs. serotonergic toxicity (↓ 5-HIAA, ↓ 5-HT uptake sites). PIA is ~2.7× more neurotoxic than 5-IAI by 5-HT marker reduction
Conditions	SH-SY5Y human neuroblastoma cells (neuroprotection); Sprague-Dawley rat cortex/hippocampus, one-week post-dose sacrifice (neurotoxicity)

Why This Matters

For in vivo neuroscience studies, the 1-aminoindane scaffold is associated with neuroprotection rather than serotonergic neurotoxicity, making it a fundamentally different research tool from 5-IAI for studies of neurodegeneration, apoptosis, or serotonin neuron integrity.

• [1] Bar-Am O, Amit T, Youdim MBH. Aminoindan and hydroxyaminoindan, metabolites of rasagiline and ladostigil, respectively, exert neuroprotective properties in vitro. J Neurochem. 2007;103(2):500-508. doi:10.1111/j.1471-4159.2007.04755.x View Source
• [2] Nichols DE, Johnson MP, Oberlender R. 5-Iodo-2-aminoindan, a nonneurotoxic analogue of p-iodoamphetamine. Pharmacol Biochem Behav. 1991;38(1):135-139. doi:10.1016/0091-3057(91)90601-W View Source

1-Aminoindane Scaffold: Synthetic Utility vs. 2-Aminoindanes

The 1-aminoindane scaffold, particularly the (R)-enantiomer, is a validated pharmaceutical intermediate with an established supply chain. (R)-1-Aminoindane hydrochloride (CAS 10305-73-4) serves as the direct precursor to rasagiline mesylate, an FDA-approved MAO-B inhibitor for Parkinson's disease with global sales exceeding $500 million annually [1]. The 5-iodo-substituted derivative extends this synthetic utility by providing a halogen handle for further functionalization via palladium-catalyzed cross-coupling reactions, enabling the construction of biaryl and alkyne-linked analogs for structure-activity relationship (SAR) exploration [2]. The synthesis of 5-, 6-, and 7-iodoindenes from aminoindan-1-ones has been reported in >70% yield via a three-step sequence of diazotization-iodination, reduction, and dehydration, demonstrating the synthetic accessibility of iodinated 1-aminoindane derivatives [3].

Synthetic Yield

Supporting evidence

>70% over 3 steps reported
from aminoindan-1-one precursors

Supports intermediate procurement

Synthesis route available; scale-up context to review

Evidence Dimension	Synthetic utility as a pharmaceutical intermediate
Target Compound Data	(R)-5-Iodo-2,3-dihydro-1H-inden-1-amine hydrochloride: chiral 1-aminoindane with iodine substituent; precursor to cross-coupled analogs and radiolabeled probes; accessible from aminoindan-1-one precursors
Comparator Or Baseline	(R)-1-Aminoindane hydrochloride: established pharmaceutical intermediate, direct rasagiline precursor; 2-aminoindane derivatives (5-IAI, MDAI): primarily forensic reference standards, limited pharmaceutical intermediate applications
Quantified Difference	1-Aminoindane scaffold: validated pharmaceutical supply chain (rasagiline). Synthetic route to 5-iodoindenes from aminoindan-1-ones: >70% overall yield [3]
Conditions	Synthesis: diazotization-iodination of aminoindan-1-one, NaBH4 reduction, dehydration; cross-coupling: Stille, Suzuki, Sonogashira conditions

Why This Matters

The 1-aminoindane scaffold with (R)-stereochemistry offers an established route to CNS-active pharmaceuticals, and the 5-iodo substituent expands the scope of accessible derivatives via transition-metal-catalyzed cross-coupling, providing procurement value beyond that of non-halogenated or 2-aminoindane analogs.

• [1] Chen JJ, Swope DM, Dashtipour K. Comprehensive review of rasagiline, a second-generation monoamine oxidase inhibitor, for the treatment of Parkinson's disease. Clin Ther. 2007;29(9):1825-1849. doi:10.1016/j.clinthera.2007.09.021 View Source
• [2] Howlader MAH, Diaz K, Mebel AM, Kaiser RI, Wnuk SF. Iodoindenes: Synthesis and application to cross-coupling. Tetrahedron Lett. 2020;61(43):152427. doi:10.1016/j.tetlet.2020.152427 View Source
• [3] Wnuk SF, Howlader MAH, et al. Synthesis of Haloindenes. US Patent 10,954,178. 2021. Describes expedited synthesis of 5-iodoindenes from aminoindan-1-ones in >70% yield. View Source

(R)-5-Iodo-2,3-dihydro-1H-inden-1-amine HCl: High-Value Application Scenarios

Non-Propargyl, Reversible MAO-A/B Inhibition Studies

Investigators studying reversible MAO-A/MAO-B inhibition without the irreversible covalent binding conferred by the N-propargyl group of rasagiline require the 1-aminoindane scaffold. (R)-5-Iodo-2,3-dihydro-1H-inden-1-amine hydrochloride provides the (R)-1-aminoindane core with an iodine substituent that can serve as a heavy-atom probe for crystallographic phasing in MAO co-crystallization studies, analogous to established crystallographic analyses of rasagiline-related inhibitors bound to human MAO-A and MAO-B [1]. The 5-iodo substituent may also modulate MAO isoform selectivity relative to the unsubstituted (R)-1-aminoindan, warranting comparative IC50 determination under standardized conditions (e.g., human recombinant MAO-A and MAO-B, kynuramine or benzylamine substrate).

Forensic Differentiation of 1-Aminoindane from 2-Aminoindane Regioisomers

The emergence of aminoindane derivatives on the recreational drug market has created demand for authenticated reference standards that can distinguish positional and stereochemical isomers. Gas chromatography–mass spectrometry (GC-MS) methods for aminoindane analysis have been validated for eight aminoindane analogs including 5-iodo-2-aminoindane, utilizing four different column stationary phases (Rxi-1Sil MS, Rxi-5Sil MS, Rxi-35Sil MS) and demonstrating strong molecular ions for all aminoindanes analyzed [2]. (R)-5-Iodo-2,3-dihydro-1H-inden-1-amine hydrochloride serves as a structurally distinct reference standard for unambiguous chromatographic and mass spectrometric differentiation from the more common 5-IAI (2-aminoindane) regioisomer, which is critical for forensic identification and legal classification.

Radioiodinated & Cross-Coupled 1-Aminoindane Derivatives for CNS Discovery

The 5-iodo substituent provides a versatile synthetic handle for diversification. Iodoindenes have been demonstrated as effective substrates for regioselective Stille coupling with vinyl stannanes, and the synthetic route from aminoindan-1-ones proceeds in >70% overall yield [3]. For CNS drug discovery programs targeting the 1-aminoindane pharmacophore, the iodine atom enables: (i) palladium-catalyzed Suzuki-Miyaura coupling with arylboronic acids to generate biaryl analogs for SAR studies; (ii) Sonogashira coupling with terminal alkynes to introduce alkyne functionality; (iii) potential radioiodination (¹²⁵I or ¹²³I) for in vitro receptor autoradiography or SPECT imaging probe development.

Neuroprotection & Apoptosis Research with 1-Aminoindane Scaffold

The (R)-1-aminoindane scaffold has demonstrated reproducible neuroprotective effects in cellular models. At 0.1–1 μmol/L, (R)-1-aminoindan significantly reduced apoptosis markers (phosphorylated H2A.X, cleaved caspase 9 and caspase 3) while upregulating anti-apoptotic Bcl-2 and Bcl-xl proteins in SH-SY5Y neuroblastoma cells [4]. (R)-5-Iodo-2,3-dihydro-1H-inden-1-amine hydrochloride extends this scaffold by incorporating the 5-iodo substituent, which may alter potency, CNS penetration (via increased lipophilicity), or intracellular distribution compared to the parent compound. This compound is therefore suitable for comparative neuroprotection studies, mitochondrial function assays, and PKC pathway analysis in neurodegeneration models relevant to Parkinson's and Alzheimer's diseases.

Application

Selection Property

Validation Focus

Reversible MAO-A/B inhibition studies

Non-propargyl MAO pathway study fit

Isoform-selectivity assay context

Forensic regioisomer differentiation

Chiral reference standard identity

Chromatographic method context

Radioiodinated & cross-coupled derivatives

Halogen synthetic handle

Cross-coupling reproducibility

Neuroprotection & apoptosis research

Cell-model endpoint review

Apoptosis & Bcl-2 pathway endpoints

• [1] Binda C, Hubálek F, Li M, et al. Binding of rasagiline-related inhibitors to human monoamine oxidases: a kinetic and crystallographic analysis. J Med Chem. 2005;48(26):8148-8154. doi:10.1021/jm0506266 View Source
• [2] Abiedalla Y, Abdel-Hay K, DeRuiter J, Clark CR. Gas chromatography–mass spectrometry of eight aminoindanes: 2-aminoindane, N-methyl-2-, 5-methoxy-, 5-methoxy-6-methyl-, 4,5-methylenedioxy-, 5,6-methylenedioxy- and 5-iodo-2-aminoindane, and rasagiline. Rapid Commun Mass Spectrom. 2021;35(3):e8998. doi:10.1002/rcm.8998 View Source
• [3] Howlader MAH, Diaz K, Mebel AM, Kaiser RI, Wnuk SF. Iodoindenes: Synthesis and application to cross-coupling. Tetrahedron Lett. 2020;61(43):152427. doi:10.1016/j.tetlet.2020.152427 View Source
• [4] Bar-Am O, Amit T, Youdim MBH. Aminoindan and hydroxyaminoindan, metabolites of rasagiline and ladostigil, respectively, exert neuroprotective properties in vitro. J Neurochem. 2007;103(2):500-508. doi:10.1111/j.1471-4159.2007.04755.x View Source